Cas no 5309-82-0 (3,4-Dimethylpyrrolidine)

• Product Name: 3,4-Dimethylpyrrolidine
• CAS No: 5309-82-0
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD19217174
• CID: 1037379
• PubChem ID: 13814319
• Update Time: 2025-11-02

3,4-Dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylpyrrolidine
• 3.4-Dimethyl-pyrrolidin
• AGN-PC-00O3LT
• AK-76728
• KB-234066
• Pyrrolidine, 3,4-dimethyl-
• SureCN91627
• DB-356633
• CS-0183625
• MFCD19217174
• EN300-97514
• 5309-82-0
• DTXSID00550353
• AKOS006351317
• 3.4-Dimethylpyrrolidin
• A903204

• MDL： MFCD19217174
• Inchi： 1S/C6H13N/c1-5-3-7-4-6(5)2/h5-7H,3-4H2,1-2H3
• InChI Key： RDEHRKLSYJBKDV-UHFFFAOYSA-N
• SMILES： N1CC(C)C(C)C1

Computed Properties

• Exact Mass: 99.10489
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 53.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3,4-Dimethylpyrrolidine

3,4-Dimethylpyrrolidine (CAS No. 5309-82-0): Properties, Applications, and Market Insights

3,4-Dimethylpyrrolidine (CAS No. 5309-82-0) is a versatile organic compound belonging to the pyrrolidine derivatives family. This nitrogen-containing heterocycle has gained significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural features. With the increasing demand for heterocyclic compounds in drug discovery, 3,4-dimethylpyrrolidine has emerged as a valuable building block for various applications.

The molecular structure of 3,4-dimethylpyrrolidine features a five-membered ring with two methyl groups at positions 3 and 4. This configuration contributes to its enhanced stability compared to unsubstituted pyrrolidine, making it particularly useful in medicinal chemistry applications. Researchers are increasingly exploring its potential as a pharmacophore in CNS drugs, given the pyrrolidine ring's prevalence in neuroactive compounds.

Recent studies highlight the growing importance of 3,4-dimethylpyrrolidine derivatives in developing new generation catalysts for asymmetric synthesis. The compound's ability to act as a chiral auxiliary has made it valuable in creating enantiomerically pure substances, addressing one of the pharmaceutical industry's key challenges. This aligns with current trends in green chemistry and sustainable synthesis methods that dominate scientific discussions.

In material science, 3,4-dimethylpyrrolidine (CAS 5309-82-0) serves as a precursor for advanced polymer materials. Its incorporation into polymer backbones can modify thermal stability and solubility properties, making it relevant for high-performance materials development. This application has gained traction in the context of renewable material research, another hot topic in contemporary chemistry.

The synthesis of 3,4-dimethylpyrrolidine typically involves catalytic hydrogenation of corresponding pyrrole derivatives or reductive amination pathways. Recent advancements have focused on developing more efficient and environmentally friendly synthetic routes, responding to the chemical industry's push toward sustainable production methods. These developments are particularly relevant given the current emphasis on carbon footprint reduction in chemical manufacturing.

Analytical characterization of 3,4-dimethylpyrrolidine commonly employs GC-MS analysis and NMR spectroscopy, with particular attention to its stereochemical properties. The compound's purity is crucial for pharmaceutical applications, driving innovations in analytical chemistry techniques for quality control. This aspect connects with broader industry concerns about compound characterization standards and quality assurance protocols.

Market analysis indicates steady growth in demand for 3,4-dimethylpyrrolidine (CAS 5309-82-0), particularly from the pharmaceutical intermediates sector. The compound's versatility in creating bioactive molecules has positioned it as a valuable asset in drug development pipelines. Industry reports suggest this trend will continue as research into nitrogen-containing heterocycles expands to address emerging therapeutic needs.

From a regulatory perspective, 3,4-dimethylpyrrolidine benefits from being outside most controlled substance lists, facilitating its use in global research and development projects. This regulatory status makes it particularly attractive for international collaborations in drug discovery programs and material innovation projects, areas experiencing significant investment growth.

Future research directions for 3,4-dimethylpyrrolidine derivatives include exploring their potential in metal-organic frameworks (MOFs) and as components in energy storage materials. These applications align with current scientific priorities in renewable energy technologies and advanced material design, suggesting continued relevance for this compound in cutting-edge research.

Handling and storage recommendations for 3,4-dimethylpyrrolidine emphasize standard laboratory safety protocols. The compound should be stored in airtight containers under inert atmosphere to maintain stability, with particular attention to preventing moisture absorption. These precautions reflect general best practices for nitrogen heterocycle storage and handling in research settings.

In conclusion, 3,4-dimethylpyrrolidine (CAS No. 5309-82-0) represents an important member of the pyrrolidine compound class with diverse applications across multiple scientific disciplines. Its structural features and chemical properties continue to inspire innovative applications in fields ranging from medicinal chemistry to advanced materials science. As research into heterocyclic compounds advances, the significance of this versatile building block is likely to grow further.